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Compound of Interest

Compound Name: 1-Chloro-2-methyl-2-propanol

Cat. No.: B146346

Essential Safety and Handling Guide for 1-Chloro-2-
methyl-2-propanol

This guide provides critical safety protocols and logistical plans for the handling and disposal of
1-Chloro-2-methyl-2-propanol (CAS No. 558-42-9). Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel and minimizing environmental
impact.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Chloro-2-methyl-2-propanol is a flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Proper selection and use of PPE
are the first line of defense against exposure.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[2]

Protects against splashes and

vapors.[1][2]

Hand Protection

Disposable nitrile gloves for
incidental contact. For
extended contact, further
hazard assessment is needed

to select appropriate gloves.[2]

Provides a barrier against skin
contact. Nitrile gloves offer
limited protection and should
be changed immediately after

contact.[2]

Body Protection

Flame-resistant lab coat.[3]

Protects against splashes of

flammable liquid.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood. If ventilation is
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge (e.g., type ABEK)

must be worn.[3]

Prevents inhalation of harmful

vapors.[1]

Footwear

Closed-toe, chemical-resistant

shoes.

Prevents exposure from spills.

Operational Plan: Safe Handling Procedure

Preparation:

o Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for 1-Chloro-2-methyl-2-propanol.

» Ensure Proper Ventilation: All handling of this chemical must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[3]
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e Don Appropriate PPE: Put on all required PPE as specified in the table above.

o Prepare for Emergencies: Locate the nearest eyewash station, safety shower, and fire
extinguisher. Ensure a spill kit is readily accessible.

Handling:

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ground and bond containers and receiving equipment during transfer.[3][4]

Use Non-Sparking Tools: Employ tools made of non-sparking materials.[1][4]

Dispensing: Use a bottle carrier for transporting the chemical. When dispensing, do so slowly
and carefully to avoid splashing.

Avoid Inhalation and Contact: Do not breathe vapors or allow the chemical to come into
contact with skin or eyes.[1]

No Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.
No smoking in the handling area.[3][4]

Post-Handling:

Decontamination: Wipe down the work area within the fume hood with an appropriate
solvent.

PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of
disposable gloves as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan

Proper disposal of 1-Chloro-2-methyl-2-propanol and associated contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

» Designated Waste Container: Collect all 1-Chloro-2-methyl-2-propanol waste in a
designated, properly labeled hazardous waste container.[4] The container should be made of
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a chemically resistant material and have a secure, tight-fitting lid.

o Contaminated Materials: Any materials that come into contact with 1-Chloro-2-methyl-2-
propanol, such as pipette tips, wipes, and disposable gloves, must also be disposed of as
hazardous waste in a sealed, labeled container.

» Disposal Vendor: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Arrange for pickup by a licensed environmental disposal company.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
[3][4] Get medical attention if irritation develops and persists.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If not breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious
person. Seek immediate medical attention.

» Spill: Evacuate the area and remove all sources of ignition. Ventilate the area. Absorb the
spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and place it in a
suitable, labeled container for disposal.[1][3]

Visual Workflow for Safe Handling of 1-Chloro-2-
methyl-2-propanol
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Caption: Workflow for the safe handling and disposal of 1-Chloro-2-methyl-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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